Cas no 1258618-34-6 (3-(4-Methoxyphenyl)isonicotinic acid)

• Product Name: 3-(4-Methoxyphenyl)isonicotinic acid
• CAS No: 1258618-34-6
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD18085893
• CID: 1024873
• Update Time: 2025-07-18

3-(4-Methoxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)isonicotinic acid
• 3-(4-methoxyphenyl)pyridine-4-carboxylic acid

• MDL： MFCD18085893
• Inchi： 1S/C13H11NO3/c1-17-10-4-2-9(3-5-10)12-8-14-7-6-11(12)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： WNLJXXVBGINPOS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 59.42000
• LogP: 2.45540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(4-Methoxyphenyl)isonicotinic acid

3-(4-Methoxyphenyl)isonicotinic acid: An Overview of Its Properties, Applications, and Recent Research

3-(4-Methoxyphenyl)isonicotinic acid (CAS No. 1258618-34-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The chemical structure of 3-(4-Methoxyphenyl)isonicotinic acid consists of an isonicotinic acid moiety attached to a 4-methoxyphenyl group. The isonicotinic acid component is a derivative of pyridine, a six-membered heterocyclic aromatic ring with a nitrogen atom at the 1-position. The 4-methoxyphenyl group, on the other hand, is a substituted phenyl ring with a methoxy group at the para position. This combination imparts unique physical and chemical properties to the compound, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 3-(4-Methoxyphenyl)isonicotinic acid is typically a white crystalline solid with a melting point ranging from 180 to 185°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various laboratory and industrial processes.

The chemical reactivity of 3-(4-Methoxyphenyl)isonicotinic acid is influenced by its functional groups. The carboxylic acid group can undergo typical reactions such as esterification, amidation, and decarboxylation. The methoxy group on the phenyl ring can participate in substitution reactions, making the compound useful as an intermediate in synthetic pathways. Additionally, the pyridine ring can undergo electrophilic aromatic substitution reactions, further expanding its synthetic utility.

In the realm of medicinal chemistry, 3-(4-Methoxyphenyl)isonicotinic acid has been explored for its potential therapeutic applications. Recent studies have investigated its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the Cancer Letters journal found that certain derivatives of 3-(4-Methoxyphenyl)isonicotinic acid demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

Beyond its direct therapeutic applications, 3-(4-Methoxyphenyl)isonicotinic acid serves as a valuable building block in the synthesis of more complex molecules. Its versatile reactivity allows chemists to introduce additional functional groups or modify existing ones to create compounds with tailored properties. This makes it an essential reagent in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drugs.

In addition to its medicinal applications, 3-(4-Methoxyphenyl)isonicotinic acid has also been studied for its potential use in materials science. Research has shown that it can be incorporated into polymer structures to enhance their mechanical and thermal properties. For example, a study published in the Polymer Chemistry journal demonstrated that incorporating this compound into polymer matrices improved their tensile strength and thermal stability.

The safety profile of 3-(4-Methoxyphenyl)isonicotinic acid is an important consideration for both laboratory use and potential commercial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure safety. It is advisable to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 3-(4-Methoxyphenyl)isonicotinic acid (CAS No. 1258618-34-6) is a multifaceted compound with promising applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique molecular structure endows it with valuable physical and chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.